Methyl 4-chloro-5-methoxybenzofuran-2-carboxylate

• Molecular Formula: C11H9ClO4
• Molecular Weight: 240.64 g/mol
• IUPAC Name: methyl 4-chloro-5-methoxy-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C11H9ClO4/c1-14-8-4-3-7-6(10(8)12)5-9(16-7)11(13)15-2/h3-5H,1-2H3
• InChI Key: YQCPQOKSPHYJDA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)OC(=C2)C(=O)OC)Cl

Description

Methyl 4-chloro-5-methoxybenzofuran-2-carboxylate is a useful research compound. Its molecular formula is C11H9ClO4 and its molecular weight is 240.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 5-methoxybenzofuran-2-carboxylate (5.22 g, 25.3 mmol) was dissolved in dichloromethane, and sulfuryl chloride (3.76 g, 27.9 mmol) was added at such rate to maintain a temperature of 20° C. After stirring for 5 h the solution was dripped slowly onto ice water (70 mL). The organic phase was then washed with water, aqueous saturated NaHCO3 and again with water. The layers were separated and the organic portion was passed through a phase separation cartridge and evaporated to afford a solid (5.81 g), which was taken through to the next step with no further purification.